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Compound of Interest

Compound Name: Dioctyl maleate

Cat. No.: B1236290 Get Quote

An In-depth Technical Guide to Dioctyl Maleate

Abstract
Dioctyl maleate (DOM) is a versatile organic compound with significant applications across

various industrial and research sectors. This technical guide provides a comprehensive

overview of dioctyl maleate, focusing on its chemical identity, physicochemical properties,

synthesis, and applications, with a particular emphasis on its relevance to researchers,

scientists, and professionals in drug development. This document includes a detailed summary

of its quantitative data, a representative experimental protocol for its synthesis, and a

visualization of its synthesis workflow.

Chemical Identity
Dioctyl maleate is the diester of maleic acid and octanol. Its specific identifiers are crucial for

accurate documentation and research.

CAS Number: 2915-53-9[1][2][3][4][5][6]

IUPAC Name: dioctyl (2Z)-but-2-enedioate[3][4]

Synonyms: Di-n-octyl maleate, DOM, Maleic acid dioctyl ester[1][4][6][7]

Molecular Formula: C₂₀H₃₆O₄[1][3][4][5][7]

Molecular Weight: 340.50 g/mol [1][3][4][5]
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Physicochemical Properties
The physical and chemical properties of dioctyl maleate are summarized in the table below. It

is a clear, colorless to pale yellow liquid with a characteristic ester-like odor.[1][8] It is miscible

with many organic solvents such as methanol, ethanol, and toluene, but it is insoluble in water.

[8][9]

Property Value Reference

Appearance
Clear, colorless to pale yellow

liquid
[1][8]

Odor Ester-like [1][8]

Boiling Point 417.9°C at 760 mmHg [1]

Flash Point 195.5°C [1]

Solubility
Insoluble in water; Soluble in

alcohol
[1]

Purity ≥97% [5]

Synthesis of Dioctyl Maleate
Dioctyl maleate is typically synthesized through the esterification of maleic anhydride with

octanol. A variety of catalysts can be used for this reaction, including homogeneous catalysts

like sulfuric acid and heterogeneous catalysts such as Amberlyst-15.[10][11] The use of

heterogeneous catalysts is advantageous as it simplifies the purification process.[10]

Experimental Protocol for Synthesis
The following is a representative experimental protocol for the synthesis of dioctyl maleate.

Materials:

Maleic anhydride

2-Ethylhexanol
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Concentrated sulfuric acid (catalyst)

Inert solvent (e.g., toluene)

Sodium carbonate solution (for neutralization)

Water

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a reaction vessel equipped with a stirrer, condenser, and a Dean-Stark trap, combine

maleic anhydride and 2-ethylhexanol in a suitable molar ratio, dissolved in an inert solvent

like toluene.[11]

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the mixture to reflux. The water produced during the esterification reaction is removed

azeotropically using the Dean-Stark trap.

Monitor the reaction progress by measuring the amount of water collected. The reaction is

considered complete when the theoretical amount of water has been removed.

After completion, cool the reaction mixture to room temperature.

Wash the organic layer with a sodium carbonate solution to neutralize the acidic catalyst,

followed by washing with water to remove any remaining salts.

Dry the organic layer over an anhydrous drying agent, such as sodium sulfate.

Filter the mixture to remove the drying agent.

Remove the solvent under reduced pressure to obtain the crude dioctyl maleate product.

The crude product can be further purified by vacuum distillation if necessary.

Applications in Research and Drug Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://wap.guidechem.com/question/what-are-the-applications-of-d-id139140.html
https://www.benchchem.com/product/b1236290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dioctyl maleate has several applications relevant to the scientific and pharmaceutical fields.

Plasticizer: It is used as a plasticizer to enhance the flexibility and elasticity of polymers and

resins, which can be valuable in the formulation of various drug delivery systems.[7][12]

Co-monomer: DOM can be copolymerized with monomers like vinyl acetate and acrylates to

produce polymers with specific properties for use in adhesives, coatings, and films.[8][12]

Chemical Intermediate: It serves as a crucial intermediate in the synthesis of other organic

compounds.[8] A significant application is in the production of the surfactant sodium dioctyl

sulfosuccinate, which is used as a wetting agent.[9]

Pharmaceutical Formulations: In the pharmaceutical industry, dioctyl maleate is used in the

formulation of tablets and transdermal drug delivery systems.[7][9]

Cosmetics and Personal Care: It also finds use as an emollient and skin-conditioning agent

in various cosmetic and personal care products.[1][9]

Toxicology and Safety
Dioctyl maleate is considered to have low toxicity.[1] However, it is recommended to handle it

with appropriate personal protective equipment, such as gloves and safety goggles, to prevent

skin and eye contact.[1][13] In case of exposure, the affected area should be washed with

water.[1] Prolonged exposure if swallowed may cause harm.[14] It is also noted to be toxic to

aquatic life with long-lasting effects.[14]

Workflow and Pathway Visualizations
Synthesis Workflow of Dioctyl Maleate
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Caption: Synthesis workflow for Dioctyl Maleate.
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Caption: Use of DOM in copolymer synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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